1-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one

• IUPAC Name: 1-[3-(2-chloro-7-methoxyquinolin-3-yl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]propan-1-one
• InChI: InChI=1S/C23H22ClN3O2/c1-4-22(28)27-21(13-20(26-27)15-7-5-14(2)6-8-15)18-11-16-9-10-17(29-3)12-19(16)25-23(18)24/h5-12,21H,4,13H2,1-3H3
• InChI Key: VBLRJHLNSPGJDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1C(CC(=N1)C2=CC=C(C=C2)C)C3=C(N=C4C=C(C=CC4=C3)OC)Cl
• Molecular Formula: C23H22ClN3O2
• Molecular Weight: 407.9 g/mol
• CAS No.: 442649-41-4

Description

1-(5-(2-chloro-7-methoxyquinolin-3-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)propan-1-one is a useful research compound. Its molecular formula is C23H22ClN3O2 and its molecular weight is 407.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

This compound is part of a broader category of chemicals that have been synthesized and characterized for their potential in scientific research. For example, studies have demonstrated the efficient ultrasound-assisted synthesis of quinolinyl chalcones containing a pyrazole group. These compounds, characterized by spectroscopic methods and, for some, X-ray crystallography, showed promising antimicrobial properties, with certain derivatives being particularly potent against bacterial and fungal strains. The synthesis process highlights the structural significance of the methoxy substitution, which contributed to moderate antioxidant activity (R. Prasath et al., 2015).

Applications in Material Science

Derivatives of the compound have been evaluated for their effectiveness as antioxidants in lubricating greases. The antioxidant efficiency of these compounds was demonstrated through a series of standardized tests, revealing that the structural variations significantly influence their performance in preventing oxidation (Modather F. Hussein et al., 2016).

Biological and Antimicrobial Activity

The novel synthesis of compounds containing the quinolinone and pyrazoline structures has been linked to significant antimicrobial activity. For instance, a study synthesized novel quinoline derivatives bearing pyrazoline and pyridine analogues, demonstrating potent antibacterial and antifungal activities against a range of microbial strains. This research underscores the potential of these compounds in developing new antimicrobial agents (N. Desai et al., 2016).

Antioxidant Properties

Another study focused on the antioxidant properties of similar compounds, suggesting their potential in creating more effective antioxidant agents. The research involved synthesizing and characterizing these compounds, followed by in vitro tests to evaluate their antioxidant capabilities. Such studies are crucial for understanding how structural elements of these compounds contribute to their efficacy as antioxidants (M. Hassan & Hany M Hassanin, 2017).